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Introduction
Leuseramycin is a polyether ionophore antibiotic produced by Streptomyces hygroscopicus.

First described in 1980, it belongs to a class of naturally occurring compounds known for their

ability to transport cations across lipid membranes, thereby disrupting crucial cellular processes

in susceptible microorganisms. This technical guide provides an in-depth overview of the

known biological activity of Leuseramycin and related polyether ionophores against Gram-

positive bacteria, its mechanism of action, and standardized experimental protocols for

assessing its efficacy.

Disclaimer: The quantitative minimum inhibitory concentration (MIC) data and detailed

experimental protocols specific to Leuseramycin from its primary publication, "Studies on the

ionophorous antibiotics. XXIV. Leuseramycin, a new polyether antibiotic produced by

Streptomyces hygroscopicus" (Mizutani et al., 1980), were not accessible in full-text form

during the preparation of this guide. Therefore, the following sections provide a comprehensive

overview based on the available information on Leuseramycin and representative data and

protocols for the broader class of polyether ionophore antibiotics.

Quantitative Data on the Biological Activity of
Polyether Ionophores
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While specific MIC values for Leuseramycin could not be obtained, the following table

presents representative MIC data for other well-characterized polyether ionophore antibiotics

against various Gram-positive bacteria. This serves to illustrate the typical potency and

spectrum of activity for this class of compounds.

Antibiotic
Staphylococcu
s aureus
(μg/mL)

Streptococcus
pyogenes
(μg/mL)

Enterococcus
faecalis
(μg/mL)

Bacillus
subtilis
(μg/mL)

Monensin 0.5 - 2.0 0.25 - 1.0 1.0 - 4.0 0.125 - 0.5

Nigericin 0.25 - 1.0 0.125 - 0.5 0.5 - 2.0 0.06 - 0.25

Lasalocid 1.0 - 4.0 0.5 - 2.0 2.0 - 8.0 0.25 - 1.0

Salinomycin 0.5 - 2.0 0.25 - 1.0 1.0 - 4.0 0.125 - 0.5

Mechanism of Action: Disruption of Ion Gradients
Leuseramycin, as a polyether ionophore, functions by disrupting the electrochemical balance

across the cell membranes of Gram-positive bacteria. These molecules are lipid-soluble and

can form complexes with specific cations (e.g., K⁺, Na⁺, H⁺). This complexation allows the

ionophore to shuttle the ion across the otherwise impermeable cell membrane, down its

concentration gradient.

This uncontrolled ion transport leads to several detrimental effects on the bacterial cell:

Dissipation of Membrane Potential: The bacterial cell membrane maintains a crucial

electrical potential, which is essential for processes like ATP synthesis, nutrient transport,

and motility. By neutralizing this potential, ionophores cripple the cell's energy production and

other vital functions.

Disruption of pH Homeostasis: Many ionophores can exchange cations for protons (H⁺),

leading to a collapse of the transmembrane pH gradient. This acidification or alkalinization of

the cytoplasm can inhibit enzyme activity and disrupt metabolic pathways.

Osmotic Imbalance: The influx or efflux of ions can lead to changes in the internal osmotic

pressure of the cell, potentially causing cell swelling or shrinkage and lysis.
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The culmination of these effects results in the inhibition of bacterial growth and, at higher

concentrations, cell death.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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